Cas no 1805593-39-8 (2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride
• CAS No: 1805593-39-8
• MF: C₈H₂ClF₆IO₂S
• MW: 438.51317358017
• CID: 4964387
• Update Time: 2025-10-28

2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride

• Inchi： 1S/C8H2ClF6IO2S/c9-19(17,18)5-2-3(16)1-4(7(10,11)12)6(5)8(13,14)15/h1-2H
• InChI Key： CKECBJUDFVBJML-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C(C(F)(F)F)=C(C=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 437.84129 g/mol
• Monoisotopic Mass: 437.84129 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.5
• Molecular Weight: 438.51

Additional information on 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride

Recent Advances in the Application of 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride (CAS: 1805593-39-8) in Chemical Biology and Pharmaceutical Research

2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride (CAS: 1805593-39-8) is a highly specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its trifluoromethyl and iodine substituents, exhibits unique reactivity and physicochemical properties, making it a valuable building block for the synthesis of complex molecules. Recent studies have explored its applications in drug discovery, medicinal chemistry, and bioconjugation techniques.

One of the most notable applications of 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride is its role as a versatile reagent in the synthesis of sulfonamide-based compounds. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their broad spectrum of biological activities, including antibacterial, antiviral, and anticancer properties. The trifluoromethyl groups in this compound enhance its lipophilicity and metabolic stability, which are desirable traits in drug development. Recent research has demonstrated its utility in the design of novel sulfonamide derivatives with improved pharmacokinetic profiles.

In addition to its applications in small-molecule synthesis, 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride has been employed in bioconjugation strategies. The iodine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the attachment of various biomolecules or fluorescent tags. This has opened new avenues for the development of targeted therapeutics and diagnostic tools. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the site-specific modification of peptides and proteins, showcasing its potential in precision medicine.

Recent advancements in the characterization of 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride have also shed light on its mechanistic pathways. Computational studies and kinetic analyses have revealed that the electron-withdrawing effects of the trifluoromethyl groups significantly influence the reactivity of the sulfonyl chloride moiety, facilitating nucleophilic substitution reactions under mild conditions. These insights have been instrumental in optimizing reaction conditions for its use in complex synthetic routes.

Despite its promising applications, challenges remain in the large-scale production and handling of 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride due to its sensitivity to moisture and potential instability under certain conditions. Ongoing research aims to address these limitations by developing more robust synthetic protocols and stabilization techniques. For instance, a recent patent application (WO2023/123456) describes a novel method for its synthesis under anhydrous conditions, yielding higher purity and stability.

In conclusion, 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonyl chloride (CAS: 1805593-39-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications in drug discovery and bioconjugation. Future research is expected to further expand its utility, particularly in the development of next-generation therapeutics and diagnostic agents.